Cas no 83855-21-4 (Neopeptin B)

• Product Name: Neopeptin B
• CAS No: 83855-21-4
• MF: C₅₄H₈₃N₁₁O₁₉
• MW: 1190.2991
• CID: 5112717
• Update Time: 2024-03-01

Neopeptin B Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-(12-methyl-1-oxotetradecyl)-L-seryl-L-seryl-4-amino-1,2-oxazetidine-3-carbonyl-L-α-aspartyl-N-methyl-L-phenylalanyl-N2-methyl-L-asparaginyl-(3R)-3-hydroxy-L-glutaminyl-3-methyl-, (8→1)-lactone, (3R)-
• Neopeptin B

• Inchi： 1S/C54H83N11O19/c1-6-29(2)18-14-11-9-7-8-10-12-17-21-40(70)58-34-28-83-54(82)43(30(3)22-41(71)72)61-49(77)44(37(67)26-39(56)69)62-48(76)35(25-38(55)68)63(4)53(81)36(23-31-19-15-13-16-20-31)64(5)51(79)32(24-42(73)74)59-50(78)45-46(57)84-65(45)52(80)33(27-66)60-47(34)75/h13,15-16,19-20,29-30,32-37,43-46,66-67H,6-12,14,17-18,21-28,57H2,1-5H3,(H2,55,68)(H2,56,69)(H,58,70)(H,59,78)(H,60,75)(H,61,77)(H,62,76)(H,71,72)(H,73,74)
• InChI Key： IJRXZNPQNIINSF-UHFFFAOYSA-N
• SMILES： O1C(C2C(NC(CC(=O)O)C(N(C)C(C(N(C)C(CC(N)=O)C(NC(C(NC(C(=O)OCC(C(NC(C(N12)=O)CO)=O)NC(CCCCCCCCCCC(C)CC)=O)C(C)CC(=O)O)=O)C(CC(N)=O)O)=O)=O)CC1C=CC=CC=1)=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 84
• Rotatable Bond Count: 26
• Complexity: 2320
• XLogP3: -2
• Topological Polar Surface Area: 469

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides